Cas no 2680820-85-1 (benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate)

• Product Name: benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate
• CAS No: 2680820-85-1
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 5625102
• PubChem ID: 165931343
• Update Time: 2025-05-20

benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295083
• 2680820-85-1
• benzyl N-{3-hydroxy-1-[4-(propan-2-yl)phenyl]propyl}carbamate
• benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate

• Inchi： 1S/C20H25NO3/c1-15(2)17-8-10-18(11-9-17)19(12-13-22)21-20(23)24-14-16-6-4-3-5-7-16/h3-11,15,19,22H,12-14H2,1-2H3,(H,21,23)
• InChI Key： FXDYXTORLQHXRU-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(=CC=1)C(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate

Introduction to Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate (CAS No. 2680820-85-1)

Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate, a compound with the chemical identifier CAS No. 2680820-85-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their structural stability and biological activity. The unique structural features of this molecule, particularly the presence of a benzyl group and a 3-hydroxy-1-4-(propan-2-yl)phenylpropyl moiety, contribute to its potential as a pharmacological agent.

The synthesis and characterization of Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate have been the subject of extensive research in recent years. The compound's molecular structure incorporates several key functional groups that are known to interact with biological targets, making it a promising candidate for further development in drug discovery. Specifically, the hydroxy group and the propan-2-yl substituent play crucial roles in modulating the compound's pharmacokinetic properties and binding affinity to biological receptors.

In recent years, there has been growing interest in carbamate-based compounds due to their potential therapeutic applications. Studies have demonstrated that carbamates can act as effective intermediates in the synthesis of various bioactive molecules. The benzyl carbamate moiety, in particular, is known for its ability to enhance the solubility and bioavailability of drug molecules, making it an attractive feature for pharmaceutical development.

The structural design of Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate was inspired by the need for compounds that can exhibit both potency and selectivity in biological systems. The presence of multiple substituents allows for fine-tuning of the molecule's properties, enabling researchers to optimize its activity against specific targets. This flexibility is particularly valuable in the context of drug development, where achieving high selectivity is often critical for minimizing side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of novel compounds like Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate. Molecular modeling studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions suggest potential applications in treating a range of diseases, from metabolic disorders to inflammatory conditions.

The synthesis of Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to overcome many challenges associated with carbamate chemistry. For instance, the introduction of the hydroxypropyl group necessitates precise control over reaction conditions to avoid unwanted side products.

In terms of pharmacological activity, preliminary studies have indicated that Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate exhibits promising properties as an inhibitor of certain enzymes. This inhibitory activity could be exploited for therapeutic purposes, particularly in conditions where enzyme overactivity is implicated. Additionally, the compound's ability to cross cell membranes suggests potential applications in drug delivery systems designed to target specific cellular compartments.

The development of novel pharmaceutical agents relies heavily on understanding the relationship between molecular structure and biological activity. Benzyl N-{3-hydroxy-1-4-(propan-2-yl)phenylpropyl}carbamate serves as an excellent example of how structural modifications can lead to significant changes in pharmacological properties. By carefully analyzing the effects of different substituents on the molecule's behavior, researchers can gain valuable insights into designing more effective drugs.

Future research on Benzyl N-{3-hydroxy-1-4-(propan-2-y l)phen ylprop yl}carbamate will likely focus on refining its pharmacokinetic profile and exploring new therapeutic applications. The compound's unique structure offers a rich scaffold for further chemical modifications, allowing for the creation of derivatives with enhanced potency and selectivity. As computational methods continue to improve, it is expected that more accurate predictions of biological activity will be possible, accelerating the drug discovery process.

In conclusion, Benzyl N-{3-hydroxy-l -4-(propan -2 -y l ) phen yl prop yl } car bam ate (CAS No . 26808 20 -85 -1 ) is a promis ing compoun d with poten tial therapeutic applications . Its unique structur al features , inclu ding th e pres ence o f a ben z yl gro up and a 3 -hydro x y-l -4 -( pro pan -2 -y l ) phen yl prop yl moiety , contribute s t o i ts bi o logical act ivit y . Further resea rch is war ranted t o explo re th e full poten tial o f thi s compoun d i n pharma ceutical de velopment .